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Compound of Interest

Compound Name: Zafirlukast-d6

Cat. No.: B12379358 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Zafirlukast-d6, ensuring compliance with regulatory standards and minimizing environmental

impact. While specific regulations may vary by location, the following information outlines the

primary disposal pathways and safety considerations.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to handle Zafirlukast-d6 with appropriate

personal protective equipment (PPE). According to safety data sheets, Zafirlukast may be

harmful if swallowed and can cause skin and eye irritation.[1] One safety data sheet also

indicates that it may cause long-lasting harmful effects to aquatic life. Therefore, standard

laboratory PPE, including safety glasses, gloves, and a lab coat, is required.

Accidental Release Measures: In the event of a spill, unnecessary personnel should be kept

away.[2] Wear appropriate protective equipment and avoid inhaling any dust from the spilled

material.[2] Do not touch damaged containers or spilled material without proper protective

clothing.[2] Ensure the area is well-ventilated.[2]

Zafirlukast-d6 Disposal Procedures
The disposal of Zafirlukast-d6, a deuterated analog of the leukotriene receptor antagonist

Zafirlukast, should follow the established guidelines for pharmaceutical waste. The primary
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regulatory bodies overseeing pharmaceutical waste in the United States are the Environmental

Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[3][4][5]

Step 1: Determine the Waste Category

The first step is to determine if the Zafirlukast-d6 waste is classified as hazardous. While one

Safety Data Sheet (SDS) for Zafirlukast states it is not known to be a "Hazardous Chemical" as

defined by the OSHA Hazard Communication Standard, another classifies it as an oral acute

toxicant (Category 4), a skin irritant (Category 2), and an eye irritant (Category 2A).[1][2] Given

the potential for aquatic harm, it is prudent to handle it as a chemical waste requiring special

disposal.

Step 2: Segregate the Waste

Properly segregate Zafirlukast-d6 waste from other laboratory waste streams. It should be

collected in a designated, clearly labeled, and sealed container.

Step 3: Preferred Disposal Methods

The most responsible methods for disposing of pharmaceutical waste are through designated

take-back programs or licensed hazardous material disposal companies.

Licensed Hazardous Waste Disposal: The recommended method for laboratory-generated

Zafirlukast-d6 waste is to offer it to a licensed hazardous material disposal company.[2]

These companies are equipped to handle and dispose of chemical waste in an

environmentally sound manner, often through high-temperature incineration with afterburners

and scrubbers.[2]

Drug Take-Back Programs: For smaller quantities or expired medications from clinical

settings, drug take-back programs are a secure and environmentally conscious option.[3][6]

[7][8] These programs are often available through pharmacies or law enforcement agencies.

[6][8]

Step 4: Alternative Disposal (If Preferred Methods are Unavailable)

If a licensed disposal company or take-back program is not accessible, disposal in the

household trash may be permissible for very small quantities, but only after taking specific
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precautions to prevent accidental ingestion or environmental contamination.[3][7][9]

Do Not Dispose Down the Drain: Zafirlukast-d6 should not be flushed down the toilet or

poured down the sink.[10] This is to prevent the contamination of water supplies.[3]

Render the Compound Unpalatable: Mix the Zafirlukast-d6 with an undesirable substance

such as used coffee grounds, dirt, or cat litter.[6][7][9] This makes the mixture less appealing

to children and pets.[7][9]

Contain and Seal: Place the mixture in a sealed container, such as a sealable plastic bag or

an empty can, to prevent leakage.[6][7][9]

Dispose in Trash: The sealed container can then be placed in the household trash.[6][7][9]

Remove Personal Information: Before disposing of the original container, ensure all personal

or identifying information is removed from the label.[6][9][11]

Quantitative Data Summary
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Parameter Value/Information Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Skin Irritation
Category 2 (Causes skin

irritation)
[1]

Eye Irritation
Category 2A (Causes serious

eye irritation)
[1]

Aquatic Hazard
May cause long lasting harmful

effects to aquatic life

Recommended Disposal

Offer to a licensed hazardous

material disposal company;

Incineration with afterburner

and scrubber.

[2]

Alternative Disposal

Mix with an unappealing

substance and dispose of in

household trash if take-back

programs are unavailable.

[3][6][7][9]

Prohibited Disposal
Do not flush down the toilet or

pour down the drain.
[10]

Zafirlukast-d6 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Zafirlukast-d6.

Caption: Zafirlukast-d6 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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